molecular formula C12H13NO4 B8386458 3-(4,5-Dihydroisoxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid

3-(4,5-Dihydroisoxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid

Cat. No.: B8386458
M. Wt: 235.24 g/mol
InChI Key: SQTGDJYEUROBCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4,5-Dihydroisoxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13NO4

Molecular Weight

235.24 g/mol

IUPAC Name

3-(4,5-dihydro-1,2-oxazol-3-yl)-3-(4-hydroxyphenyl)propanoic acid

InChI

InChI=1S/C12H13NO4/c14-9-3-1-8(2-4-9)10(7-12(15)16)11-5-6-17-13-11/h1-4,10,14H,5-7H2,(H,15,16)

InChI Key

SQTGDJYEUROBCX-UHFFFAOYSA-N

Canonical SMILES

C1CON=C1C(CC(=O)O)C2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

TFA (1 mL) was added to 85.1 (100 mg) in DCM (1 mL). The mixture was stirred at room temperature for 40 hours. TFA and DCM were removed under vacuum, and the residue was treated with EtOH (50 mL). The insoluble solid was removed by filtration. The filtrate was concentrated to give 85.2 (50 mg), which was used in the next step without further purification. MS ESI (pos.) m/e: 236 (M+H).
Name
Quantity
1 mL
Type
reactant
Reaction Step One
Name
85.1
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One

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